2,5-Dioxopyrrolidin-1-yl 1-methylcyclopropyl carbonate

• Molecular Formula: C9H11NO5
• Molecular Weight: 213.19 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) (1-methylcyclopropyl) carbonate
• InChI: InChI=1S/C9H11NO5/c1-9(4-5-9)14-8(13)15-10-6(11)2-3-7(10)12/h2-5H2,1H3
• InChI Key: NECDNOYQKBVSFR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)OC(=O)ON2C(=O)CCC2=O

Description

2,5-Dioxopyrrolidin-1-yl 1-methylcyclopropyl carbonate is a useful research compound. Its molecular formula is C9H11NO5 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methyl-cyclopropanol (1.25 g, 17.4 mmol) in acetonitrile (44 mL) was added carbonic acid bis-(2,5-dioxo-pyrrolidin-1-yl) ester (6.68 g, 26.1 mmol) and triethylamine (7.3 mL, 52.3 mmol). The reaction was stirred at room temperature for 21 h. The reaction mixture was diluted with EtOAc and washed with saturated aqueous NaHCO3 (2×) and brine. The organic layer was dried over MgSO4 and concentrated. The crude product was purified by column chromatography on silica (15→50%→100% Hex/EtOAc) to provide carbonic acid 2,5-dioxo-pyrrolidin-1-yl ester 1-methyl-cyclopropyl ester (722.8 mg, 19%): 1H NMR (CDCl3, 300 MHz) δ 2.83 (s, 4H), 1.63 (s, 3H), 1.10 (m, 2H), 0.73 (m, 2H).